Cas no 1379297-49-0 (Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro-)

• Product Name: Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro-
• CAS No: 1379297-49-0
• MF: C₈H₇BrClF
• MW: 237.496584177017
• CID: 5053658
• Update Time: 2025-08-05

Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro-
• 1-Bromo-2-(2-chloroethyl)-3-fluorobenzene
• Benzene,1-bromo-2-(2-chloroethyl)-3-fluoro-

• Inchi： 1S/C8H7BrClF/c9-7-2-1-3-8(11)6(7)4-5-10/h1-3H,4-5H2
• InChI Key： RXXRHFSDAIFMTK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCCl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro-

Introduction to Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- (CAS No. 1379297-49-0)

Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- (CAS No. 1379297-49-0) is a multifaceted organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substitution pattern, which includes a bromine atom at the 1-position, a 2-chloroethyl group at the 2-position, and a fluorine atom at the 3-position. These functional groups endow the molecule with a range of chemical properties and reactivity profiles that make it an attractive candidate for various applications.

The synthesis of Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- typically involves a multi-step process that leverages well-established organic chemistry techniques. One common approach involves the bromination of benzene followed by the introduction of the 2-chloroethyl group through an alkyl halide substitution reaction. The final step involves the fluorination of the molecule at the 3-position, which can be achieved using selective fluorinating agents such as N-fluorobenzenesulfonimide (NFSI) or Selectfluor. This synthetic route not only ensures high yields but also allows for precise control over the substitution pattern, making it a preferred method in both academic and industrial settings.

In terms of its chemical properties, Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- exhibits notable solubility in organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in solution-phase reactions and analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The presence of the bromine and chlorine atoms also imparts significant reactivity to the molecule, enabling it to participate in various substitution and elimination reactions. For instance, the bromine atom can be readily replaced by other nucleophiles in SN2 reactions, while the chlorine atom can undergo substitution or elimination to form various derivatives.

Recent research has highlighted the potential applications of Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- in medicinal chemistry. One study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The unique combination of bromine, chlorine, and fluorine substituents provides a versatile platform for designing molecules with specific biological activities. For example, derivatives of this compound have shown promising antiviral activity against influenza viruses and coronaviruses, making them potential candidates for further drug development.

In addition to its medicinal applications, Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- has also found use in materials science. Its ability to undergo controlled polymerization reactions has led to the development of new polymeric materials with tailored properties. For instance, researchers at the University of California have synthesized copolymers using this compound as a monomer unit. These copolymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives.

The environmental impact of Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- is another area of active research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of ongoing investigation. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms present in soil and water environments. However, more research is needed to fully understand its long-term environmental impact and to develop strategies for its safe disposal.

In conclusion, Benzene, 1-bromo-2-(2-chloroethyl)-3-fluoro- (CAS No. 1379297-49-0) is a versatile organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique substitution pattern and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and environmental impact, this compound is likely to remain an important focus in both academic and industrial settings.